Cas no 304893-65-0 (1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(propan-2-yl)amino]propan-2-ol)

• Product Name: 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(propan-2-yl)amino]propan-2-ol
• CAS No: 304893-65-0
• MF: C₁₈H₂₀Cl₂N₂O
• MW: 351.270202636719
• CID: 6308507
• PubChem ID: 2855364
• Update Time: 2025-06-26

1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(propan-2-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• ChemDiv1_020163
• Oprea1_647257
• BDBM50406806
• Z56768568
• 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(propan-2-yl)amino]propan-2-ol
• HMS3428K13
• 304893-65-0
• SR-01000410221-1
• EN300-7520377
• SR-01000410221
• SJ000111021
• CHEMBL598685
• SCHEMBL17221871
• HMS644E11
• AKOS000592470
• AKOS016376224
• GNF-Pf-4035
• Oprea1_526224

• Inchi： 1S/C18H20Cl2N2O/c1-11(2)21-9-14(23)10-22-17-5-3-12(19)7-15(17)16-8-13(20)4-6-18(16)22/h3-8,11,14,21,23H,9-10H2,1-2H3
• InChI Key： KOZMMZGWHLFBOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1C=C(C=CC=1N2CC(CNC(C)C)O)Cl

Computed Properties

• Exact Mass: 350.0952687g/mol
• Monoisotopic Mass: 350.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(propan-2-yl)amino]propan-2-ol

1-(3,6-Dichloro-9H-Carbazol-9-yl)-3-[(Propan-2-yl)amino]Propan-2-Ol: A Comprehensive Overview

The compound with CAS No 304893-65-0, commonly referred to as 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(propan-2-yl)amino]propan-2-ol, is a complex organic molecule that has garnered significant attention in the fields of materials science and pharmacology. This compound is a derivative of carbazole, a heterocyclic aromatic compound, and incorporates a propanol moiety with an isopropylamine substituent. The presence of chlorine atoms at the 3 and 6 positions of the carbazole ring introduces unique electronic and structural properties, making this compound a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of carbazole derivatives in various applications, including organic light-emitting diodes (OLEDs), sensors, and drug delivery systems. The isopropylamine group attached to the propanol moiety in this compound adds further functionality by enhancing solubility and enabling interactions with biological systems. Researchers have explored the use of this compound in OLEDs due to its ability to act as a charge transport material, facilitating efficient electron mobility. This property is crucial for improving the performance and longevity of OLED devices used in displays and lighting applications.

In the pharmaceutical sector, 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(propan-2-yl)amino]propan-2-ol has shown promise as a potential drug candidate. The molecule's structure allows for interactions with various biological targets, including enzymes and receptors. Recent findings suggest that this compound exhibits anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier has been investigated, opening avenues for its use in central nervous system disorders.

The synthesis of this compound involves a multi-step process that combines nucleophilic aromatic substitution and amine alkylation techniques. Researchers have optimized these steps to improve yield and purity, ensuring scalability for potential large-scale production. The incorporation of chlorine atoms at specific positions on the carbazole ring requires precise control during synthesis to avoid unwanted side reactions. These advancements in synthetic methodology have been documented in recent publications, underscoring the importance of this compound in chemical research.

Environmental considerations have also been a focus in recent studies involving carbazole derivatives. The biodegradability and toxicity of this compound have been assessed under various conditions to ensure its safe use in industrial and medical applications. Results indicate that while the compound exhibits moderate biodegradability, further modifications may be necessary to enhance its environmental profile. These findings highlight the need for sustainable practices in the development and application of such compounds.

In conclusion, 1-(3,6-dichloro-9H-carbazol-9-yli)-3-[isopropylamino]propanol represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure enables functionalities ranging from electronic device applications to potential therapeutic uses. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.